Cas no 1082128-41-3 (6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 1082128-41-3
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 6011305
• PubChem ID: 28868258
• Update Time: 2025-06-10

6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 1082128-41-3
• EN300-1267633

• Inchi： 1S/C11H14N2O2S/c1-3-7-6-8-10(14)12-9(4-5-15-2)13-11(8)16-7/h6H,3-5H2,1-2H3,(H,12,13,14)
• InChI Key： QLUPYBRYRTZFSZ-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC2C(NC(CCOC)=NC1=2)=O

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 1082128-41-3) in Modern Pharmaceutical Research

The compound 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, identified by the CAS number 1082128-41-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule combines the structural features of thienopyrimidines with functional groups that enhance its biological activity and potential therapeutic applications. The thienopyrimidine core is a privileged scaffold in medicinal chemistry, known for its role in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the importance of thieno[2,3-d]pyrimidines as key motifs in drug discovery. The introduction of alkyl and alkoxy substituents into the core structure can modulate pharmacokinetic properties and improve binding affinity to biological targets. In particular, the presence of an ethyl group at the 6-position and a 2-(2-methoxyethyl) group at the 2-position in this compound suggests enhanced solubility and metabolic stability, which are critical factors for drug efficacy and safety.

The 4-one functionality at the 4-position of the thienopyrimidine ring introduces a polar moiety that can interact favorably with biological targets such as enzymes and receptors. This structural feature has been exploited in the design of inhibitors for kinases and other enzymes involved in signal transduction pathways. For instance, derivatives of thienopyrimidines have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancers.

One of the most compelling aspects of 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is its potential as a lead compound for further derivatization. Researchers have employed structure-activity relationship (SAR) studies to optimize its biological activity. By modifying substituents such as the ethyl and methoxyethyl groups, scientists aim to fine-tune pharmacological properties such as potency, selectivity, and toxicity. These modifications can also influence pharmacokinetic parameters like absorption, distribution, metabolism, and excretion (ADME), making them crucial for drug development.

Advances in computational chemistry have further accelerated the discovery process for this compound. Molecular docking studies have been used to predict binding interactions between 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one and target proteins. These simulations help identify key residues involved in binding and provide insights into how structural modifications can enhance binding affinity. Additionally, virtual screening techniques have been employed to identify novel analogs with improved biological activity.

In vitro studies have demonstrated promising results regarding the biological activity of 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one. For example, preliminary assays have shown inhibitory effects on certain kinases and other enzymes relevant to cancer therapy. These findings warrant further investigation into its potential as an anti-cancer agent. Moreover, its ability to modulate signal transduction pathways makes it a candidate for treating other diseases associated with abnormal cellular signaling.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry. Key steps include cyclization reactions to form the thienopyrimidine core followed by functional group transformations to introduce the ethyl and methoxyethyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for pharmaceutical applications.

Future research directions for 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one include exploring its mechanism of action and developing preclinical models to evaluate its therapeutic potential. Combination therapies involving this compound with other drugs may also be investigated to enhance efficacy and reduce side effects. The integration of cutting-edge technologies such as CRISPR gene editing could provide new insights into how this compound interacts with biological systems.

The growing interest in heterocyclic compounds like thienopyrimidines underscores their importance in drug discovery. The versatility of their structures allows for diverse modifications that can tailor their biological activity to specific therapeutic needs. As research continues to uncover new applications for compounds like 6-ethyl-2-(2-methoxyethyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one, their role in addressing unmet medical needs is likely to expand significantly.